![molecular formula C20H17BrN2O4 B251178 N-{3-[(5-bromo-2-methoxy-3-methylbenzoyl)amino]phenyl}-2-furamide](/img/structure/B251178.png)
N-{3-[(5-bromo-2-methoxy-3-methylbenzoyl)amino]phenyl}-2-furamide
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Overview
Description
N-{3-[(5-bromo-2-methoxy-3-methylbenzoyl)amino]phenyl}-2-furamide, also known as BMF-218, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research.
Mechanism of Action
N-{3-[(5-bromo-2-methoxy-3-methylbenzoyl)amino]phenyl}-2-furamide works by inhibiting the activity of several enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. This compound also inhibits the activity of nuclear factor kappa B (NF-κB), a transcription factor involved in the regulation of inflammatory cytokines. In cancer research, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in the body. In cancer research, this compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth. In inflammation research, this compound has been shown to reduce the production of inflammatory cytokines and reduce inflammation. In pain research, this compound has been shown to reduce pain by inhibiting the activation of pain receptors.
Advantages and Limitations for Lab Experiments
N-{3-[(5-bromo-2-methoxy-3-methylbenzoyl)amino]phenyl}-2-furamide has several advantages and limitations for lab experiments. One advantage is that it has been shown to be effective in several scientific research applications, including cancer, inflammation, and pain. Another advantage is that it has been optimized to yield high purity this compound. One limitation is that it may have off-target effects, meaning it may inhibit the activity of other enzymes or receptors in the body. Another limitation is that it may have limited solubility in certain solvents, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N-{3-[(5-bromo-2-methoxy-3-methylbenzoyl)amino]phenyl}-2-furamide. One direction is to explore its potential as a therapeutic agent in cancer treatment. Another direction is to investigate its potential as a treatment for inflammation and pain. Further research is also needed to explore its mechanism of action and potential off-target effects. Additionally, research is needed to optimize its solubility in different solvents and to develop new synthesis methods for this compound.
Synthesis Methods
The synthesis of N-{3-[(5-bromo-2-methoxy-3-methylbenzoyl)amino]phenyl}-2-furamide involves several steps, including the reaction of 5-bromo-2-methoxy-3-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 3-aminophenylboronic acid to form the corresponding arylboronic acid. The arylboronic acid is then reacted with 2-furoyl chloride to form this compound. This synthesis method has been optimized to yield high purity this compound.
Scientific Research Applications
N-{3-[(5-bromo-2-methoxy-3-methylbenzoyl)amino]phenyl}-2-furamide has been used in several scientific research applications, including the study of cancer, inflammation, and pain. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation research has shown that this compound can reduce inflammation by inhibiting the production of inflammatory cytokines. In pain research, this compound has been shown to reduce pain by inhibiting the activation of pain receptors.
Properties
Molecular Formula |
C20H17BrN2O4 |
---|---|
Molecular Weight |
429.3 g/mol |
IUPAC Name |
N-[3-[(5-bromo-2-methoxy-3-methylbenzoyl)amino]phenyl]furan-2-carboxamide |
InChI |
InChI=1S/C20H17BrN2O4/c1-12-9-13(21)10-16(18(12)26-2)19(24)22-14-5-3-6-15(11-14)23-20(25)17-7-4-8-27-17/h3-11H,1-2H3,(H,22,24)(H,23,25) |
InChI Key |
MSQOPGKYTNBSBR-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC(=C1)Br)C(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CO3)OC |
Canonical SMILES |
CC1=CC(=CC(=C1OC)C(=O)NC2=CC=CC(=C2)NC(=O)C3=CC=CO3)Br |
Origin of Product |
United States |
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